Cas no 1172408-97-7 (N-(furan-2-yl)methyl-1-{3-(thiophen-2-yl)-1,2,4-oxadiazol-5-ylmethyl}piperidine-3-carboxamide)

• Product Name: N-(furan-2-yl)methyl-1-{3-(thiophen-2-yl)-1,2,4-oxadiazol-5-ylmethyl}piperidine-3-carboxamide
• CAS No: 1172408-97-7
• MF: C₁₈H₂₀N₄O₃S
• MW: 372.441402435303
• CID: 6267879
• PubChem ID: 43934977
• Update Time: 2025-08-05

N-(furan-2-yl)methyl-1-{3-(thiophen-2-yl)-1,2,4-oxadiazol-5-ylmethyl}piperidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(furan-2-yl)methyl-1-{3-(thiophen-2-yl)-1,2,4-oxadiazol-5-ylmethyl}piperidine-3-carboxamide
• N-(furan-2-ylmethyl)-1-[(3-thiophen-2-yl-1,2,4-oxadiazol-5-yl)methyl]piperidine-3-carboxamide
• 1172408-97-7
• AKOS024533797
• VU0533516-1
• N-(furan-2-ylmethyl)-1-((3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl)methyl)piperidine-3-carboxamide
• F6152-0791
• N-[(furan-2-yl)methyl]-1-{[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]methyl}piperidine-3-carboxamide

• Inchi： 1S/C18H20N4O3S/c23-18(19-10-14-5-2-8-24-14)13-4-1-7-22(11-13)12-16-20-17(21-25-16)15-6-3-9-26-15/h2-3,5-6,8-9,13H,1,4,7,10-12H2,(H,19,23)
• InChI Key： SDONZRQASDHISS-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1=NOC(CN2CCCC(C(NCC3=CC=CO3)=O)C2)=N1

Computed Properties

• Exact Mass: 372.12561169g/mol
• Monoisotopic Mass: 372.12561169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 483
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 113Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxamides

Additional information on N-(furan-2-yl)methyl-1-{3-(thiophen-2-yl)-1,2,4-oxadiazol-5-ylmethyl}piperidine-3-carboxamide

Introduction to N-(furan-2-yl)methyl-1-{3-(thiophen-2-yl)-1,2,4-oxadiazol-5-ylmethyl}piperidine-3-carboxamide (CAS No. 1172408-97-7)

N-(furan-2-yl)methyl-1-{3-(thiophen-2-yl)-1,2,4-oxadiazol-5-ylmethyl}piperidine-3-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 1172408-97-7, represents a novel molecular entity with a complex structural framework that integrates several pharmacophoric moieties. The structural design of this molecule is meticulously crafted to target specific biological pathways, making it a promising candidate for further exploration in drug discovery and development.

The core structure of N-(furan-2-yl)methyl-1-{3-(thiophen-2-yl)-1,2,4-oxadiazol-5-ylmethyl}piperidine-3-carboxamide consists of a piperidine ring substituted with a furan moiety at the N-position and an oxadiazole ring linked to a thiophene unit. This arrangement creates a multi-functionalized scaffold that is well-suited for interactions with biological targets. The presence of these heterocyclic rings not only enhances the molecular complexity but also contributes to the compound's potential bioactivity.

In recent years, there has been a growing interest in the development of molecules that incorporate both furan and thiophene derivatives due to their demonstrated ability to modulate various biological processes. These heterocycles are known for their versatility in drug design, offering multiple sites for functionalization and interaction with biological receptors. The oxadiazole component further enriches the pharmacological profile of this compound by providing additional binding pockets and enhancing its metabolic stability.

The synthesis of N-(furan-2-yl)methyl-1-{3-(thiophen-2-yl)-1,2,4-oxadiazol-5-ylmethyl}piperidine-3-carboxamide involves a series of multi-step reactions that require precise control over reaction conditions and reagent selection. The introduction of the furan moiety at the N-position of the piperidine ring is achieved through nucleophilic substitution reactions, while the attachment of the oxadiazole-thiophene fragment is accomplished via condensation and cyclization processes. These synthetic strategies highlight the compound's structural complexity and the expertise required to produce it in high purity.

The pharmacological potential of N-(furan-2-yl)methyl-1-{3-(thiophen-2-yl)-1,2,4-oxadiazol -5 -ylmethyl strong>}piperidine -3-carboxamide has been explored in several preclinical studies. Initial investigations have revealed that this compound exhibits inhibitory activity against various enzymes and receptors implicated in inflammatory and infectious diseases. The dual functionality provided by the furan-thiophene-oxadiazole strong>} scaffold allows for selective binding to target proteins, which is crucial for achieving therapeutic efficacy while minimizing side effects.

One of the most compelling aspects of this compound is its ability to modulate intracellular signaling pathways associated with disease progression. By interacting with specific targets such as kinases and transcription factors, N-(< strong>furan - 2 - ylmethyl strong>) - 1 - { 3 - ( thiophen - 2 - yl ) - 1 , 2 , 4 - ox adia zol - 5 - ylm eth yl } piperidine - 3 - carbox amide has shown promise in preclinical models as a potential therapeutic agent. These findings align with current trends in drug discovery, where multi-targeting strategies are increasingly recognized for their ability to provide comprehensive therapeutic benefits.

The pharmacokinetic properties of N-(< strong>furan - 2 - ylmethyl strong>) - 1 - { 3 - ( thiophen - 2 - yl ) - 1 , 2 , 4 o x adia zol strong >) _5 _y lm eth yl} piperidine _3 _carbox amide are also noteworthy. Studies have indicated that this compound exhibits favorable solubility and bioavailability profiles, which are essential characteristics for any potential drug candidate. Additionally, preliminary toxicity assessments have shown that the molecule is well-tolerated at relevant doses, suggesting its safety for further clinical development.

In conclusion, N-(< strong>furan strong>) _m eth yl_ _1_ _{ ( thi o ph ene _ ) _ o x adia z ol_ ) } piperidine _ carbox am ide ( CAS No . strong >1172408_97_7) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising pharmacological properties make it an attractive candidate for further research and development. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in addressing complex medical challenges.